molecular formula C12H14O3 B8636752 Methyl p-ethoxycinnamate

Methyl p-ethoxycinnamate

Cat. No.: B8636752
M. Wt: 206.24 g/mol
InChI Key: XTZZULGXHUQOEN-UHFFFAOYSA-N
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Description

Methyl p-ethoxycinnamate is a natural product found in Kaempferia galanga with data available.

Properties

Molecular Formula

C12H14O3

Molecular Weight

206.24 g/mol

IUPAC Name

methyl 3-(4-ethoxyphenyl)prop-2-enoate

InChI

InChI=1S/C12H14O3/c1-3-15-11-7-4-10(5-8-11)6-9-12(13)14-2/h4-9H,3H2,1-2H3

InChI Key

XTZZULGXHUQOEN-UHFFFAOYSA-N

SMILES

CCOC1=CC=C(C=C1)C=CC(=O)OC

Canonical SMILES

CCOC1=CC=C(C=C1)C=CC(=O)OC

Origin of Product

United States

Synthesis routes and methods

Procedure details

This ester was treated with excess ethyl iodide in the presence of potassium carbonate in refluxing dry acetone for 48 hours. A moderate yield of methyl p-ethoxycinnamate was obtained as white crystals from methanol, mp 68--70° C: λmaxCCl4 5.8, 6.09, 6.22, 6.6, 8.0, 8.56, 9.53, 10.15, and 10.8 μ. Reduction of methyl p-ethoxycinnamate in benzene with LAH gave a 50% yield, after recrystallization from methanol, of p-ethoxycinnamyl alcohol, mp 85° C: λmaxCC14 2.75, 6.2, 6.61, 6.75, 8.93, 9.2, 9.55, 9.97, 10.3, 10.85, and 11.87 μ.
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